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nitrophenyl)pyridine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the known and predicted physical,
chemical, and biological properties of the novel compound 2-Methoxy-6-(3-
nitrophenyl)pyridine (CAS No. 1313359-04-4). While experimental data for this specific
molecule is limited, this document compiles available information and provides expert analysis
based on structurally similar compounds. This guide includes a plausible synthetic route via
Suzuki-Miyaura cross-coupling with a detailed experimental protocol, predicted spectral data
for characterization, and a discussion of its potential as a kinase inhibitor for applications in
drug discovery, particularly in oncology. The information is presented to be a valuable resource
for researchers initiating studies on this and related molecules.

Introduction

2-Methoxy-6-(3-nitrophenyl)pyridine is a heterocyclic aromatic compound featuring a
pyridine core substituted with a methoxy and a 3-nitrophenyl group. The pyridine scaffold is a
well-established privileged structure in medicinal chemistry, forming the basis for numerous
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therapeutic agents. The presence of the electron-withdrawing nitro group and the methoxy
group suggests that this compound may exhibit interesting electronic properties and biological
activities. Notably, derivatives of nitropyridine have garnered significant interest for their
potential as kinase inhibitors, a critical class of drugs in targeted cancer therapy. This guide
aims to provide a foundational understanding of this molecule to facilitate further research and
development.

Physical and Chemical Properties

While comprehensive experimental data for 2-Methoxy-6-(3-nitrophenyl)pyridine is not
readily available in the public domain, some fundamental properties have been reported. The
table below summarizes the known information for the target compound and provides predicted
data based on the analysis of structurally related molecules such as 2-chloro-6-methoxy-3-
nitropyridine and 3-methoxy-2-nitropyridine[1].

Property Value Source/Basis

2-Methoxy-6-(3-

IUPAC Name . -

nitrophenyl)pyridine
CAS Number 1313359-04-4 [2][3]
Molecular Formula C12H10N203
Molecular Weight 230.22 g/mol [3]

) ) Analogy to similar
Appearance Predicted: Solid ) )
nitroaromatic compounds

Melting Point Not available
Boiling Point Not available

Predicted: Soluble in polar N o

- ] General solubility of similar

Solubility organic solvents (e.g., DMSO,

organic compounds
DMF, Methanol)

Synthesis and Characterization
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The synthesis of 2-Methoxy-6-(3-nitrophenyl)pyridine can be plausibly achieved through a
Suzuki-Miyaura cross-coupling reaction. This palladium-catalyzed reaction is a robust and
widely used method for the formation of C-C bonds between aryl halides and arylboronic acids.

Proposed Synthetic Workflow

The proposed synthesis involves the coupling of a suitable 2-halo-6-methoxypyridine with 3-
nitrophenylboronic acid.
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Proposed Synthesis of 2-Methoxy-6-(3-nitrophenyl)pyridine

2-Chloro-6-methoxypyridine 3-Nitrophenylboronic acid

Suzuki-Miyaura Coupling
(Pd Catalyst, Base, Solvent)

2-Methoxy-6-(3-nitrophenyl)pyridine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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